Cas no 84869-30-7 (21-Amino-17-hydroxyprogesteroneHydrochloride)

• Product name: 21-Amino-17-hydroxyprogesteroneHydrochloride
• CAS No: 84869-30-7
• MF: C₂₁H₃₂ClNO₃
• MW: 381.936685562134
• CID: 60775
• PubChem ID: 134849

21-Amino-17-hydroxyprogesteroneHydrochloride Chemical and Physical Properties

Names and Identifiers

• 21-Amino-17-hydroxyprogesterone hydrochloride
• 21-Amino-17-hydroxy-4-pregnene-3,20-dione hydrochloride
• 21-A-17-Ohp
• 21-amino-17-hydroxyprogesterone
• (8R,9S,10R,13S,14S,17R)-17-(2-aminoacetyl)-17-hydroxy-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one;hydrochloride
• 21-Amino-17-hydroxypregn-4-ene-3,20-dione--hydrogen chloride (1/1)
• DTXSID301005151
• Pregn-4-ene-3,20-dione, 21-amino-17-hydroxy-, hydrochloride
• 84869-30-7
• 21-amino-17a-hydroxy-pregn-4-ene-3,20-dione,hydrochloride
• 21-Amino-17-hydroxyprogesteroneHydrochloride

• Inchi： InChI=1S/C21H31NO3.ClH/c1-19-8-5-14(23)11-13(19)3-4-15-16(19)6-9-20(2)17(15)7-10-21(20,25)18(24)12-22;/h11,15-17,25H,3-10,12,22H2,1-2H3;1H/p-1
• InChI Key： VVHIFFRVNVWIOK-UHFFFAOYSA-M
• SMILES： [Cl-].NCC(C1(CCC2C3CCC4=CC(CCC4(C)C3CCC12C)=O)O)=O

Computed Properties

• Exact Mass: 381.20700
• Monoisotopic Mass: 381.207
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 656
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.4A^2

Experimental Properties

• Boiling Point: 512.7 °C at 760 mmHg
• Flash Point: 263.9 °C
• PSA: 80.39000
• LogP: 4.27950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 20-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 20-oxosteroids